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A 2018 spectroscopic study provides a direct computational comparison of the key physicochemical
properties of metalaxyl and furalaxyl, which are both phenylamide fungicides [1]. The quantitative data

from this analysis is summarized in the table below.

Property Metalaxyl Furalaxyl Significance / Interpretation

Molecular Ci1sH21NOa4  Ci7H19NOs  Furalaxyl has a larger, more complex structure.
Formula

HOMO-LUMO 0.21289 0.20789 A lower gap in furalaxyl suggests higher chemical
Gap a.u. a.u. reactivity and lower kinetic stability [1].

Global Hardness 0.10645 0.10395 Lower hardness in furalaxyl indicates a higher
(n) a.u. a.u. tendency to interact with other species [1].
Electronegativity  0.09070 0.09155 Comparable values suggest similar attraction for
(§4) a.u. a.u. electrons [1].

Dipole Moment 4.23 Debye 4.96 Debye The higher dipole moment in furalaxyl suggests
stronger intermolecular interactions and potentially
different solubility or binding properties [1].

Experimental Data for Metalaxyl
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While direct comparative efficacy data for furalaxyl is unavailable, the biological activity and applications

of metalaxyl are well-documented.

Antifungal Efficacy and Applications

Metalaxyl is a systemic fungicide highly effective against diseases caused by Oomycetes, such as

Phytophthora, Pythium, and downy mildews [2] [3]. Its efficacy has been demonstrated across various crops:

e Saprolegnia parasitica in Aquaculture: In vitro tests showed that metalaxyl has a Minimum
Inhibitory Concentration (MIC) of 5.0 mg/L against this fish pathogen [3].

¢ Alternaria brassicicola on Cabbage: In vitro evaluation found metalaxyl-M to be less effective
against this fungus. A concentration of 100 pg/mL resulted in only 30% inhibition, with a calculated
LCso of 125.52 ppm [4].

¢ Oomycetes on Various Crops: It has been used to control Phytophthora nicotianae on tobacco,
Phytophthora infestans on potatoes, and Pythium species [5].

Mode of Action and Resistance

Metalaxyl operates systemically, meaning it is absorbed and translocated within the plant. Its primary mode
of action is the inhibition of ribosomal RNA synthesis in the target fungus [3]. However, the search results
highlight a significant challenge: fungal resistance can develop rapidly to this specific mode of action.
Consequently, metalaxyl is often recommended or formulated in combination with other, contact fungicides

(e.g., mancozeb) to manage resistance [4].

Experimental Protocols Cited

The methodologies from the search results provide examples of standard protocols for evaluating fungicide

efficacy:

¢ In Vitro Antifungal Activity (Dilution Method): This method involves preparing different
concentrations of the fungicide in a growth medium (like Potato Dextrose Agar). A defined mycelium
disk from a freshly growing fungus is inoculated onto the center of the plate. After incubation, the
percentage of mycelial growth inhibition is calculated compared to an untreated control [4] [3].

e Transcriptomic Analysis: To explore the mechanism of action, one study treated S. parasitica with
metalaxyl (at 5.0 mg/L) for 30 minutes. RNA was then extracted, sequenced, and analyzed to identify

© 2026 Smolecule. All rights reserved. 2/6 Tech Support


https://www.smolecule.com/products/s528552?utm_src=pdf-body
https://www.sciencedirect.com/science/article/pii/0048357581900353
https://pmc.ncbi.nlm.nih.gov/articles/PMC9498376/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9498376/
https://www.mdpi.com/2673-8007/3/3/62
https://pmc.ncbi.nlm.nih.gov/articles/PMC3690639/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9498376/
https://www.mdpi.com/2673-8007/3/3/62
https://www.mdpi.com/2673-8007/3/3/62
https://pmc.ncbi.nlm.nih.gov/articles/PMC9498376/
https://www.smolecule.com/products/s528552?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

Differentially Expressed Genes (DEGs) and significantly enriched metabolic pathways, revealing
effects on protein synthesis, oxidative stress, and lipid metabolism [3].

Toxicity and Environmental Profile of Metalaxyl

Understanding the impact of fungicides on non-target organisms is crucial for comprehensive risk

assessment. Research using zebrafish models reveals specific developmental toxicity.

Aspect Findings Experimental Context

Acute Toxicity LCso (96-hr) for rac-metalaxyl: 416 mgl/L Tested on zebrafish embryos.

(Zebrafish) [6].

Developmental Induces notochord malformations, skeletal Zebrafish embryos exposed to 2.5

Toxicity defects, and reduces body length [6]. - 7.5 pglL from 6 to 72 hours post-
fertilization.

Proposed Oxidative stress from Reactive Oxygen Based on transcriptomic analysis

Mechanism Species (ROS), disrupting notochord and and biomarker detection.

skeletal development [6].

The experimental workflow for the zebrafish developmental toxicity study is summarized below:
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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